![molecular formula C13H16N4O3 B5542257 [4-(1H-1,2,3-benzotriazol-5-ylcarbonyl)-1,4-oxazepan-6-yl]methanol](/img/structure/B5542257.png)
[4-(1H-1,2,3-benzotriazol-5-ylcarbonyl)-1,4-oxazepan-6-yl]methanol
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Overview
Description
[4-(1H-1,2,3-benzotriazol-5-ylcarbonyl)-1,4-oxazepan-6-yl]methanol, also known as BOMM, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. BOMM is a white crystalline powder that is soluble in organic solvents and has a melting point of 160-162°C.
Scientific Research Applications
Synthesis and Chemical Properties
Research on compounds like 5,5′-Methylene-bis(benzotriazole) shows the importance of benzotriazole derivatives in preparing metal passivators and light-sensitive materials. These compounds are synthesized through environmentally benign processes, which could be relevant for developing new materials with similar structures (Gu, Yu, Zhang, & Xu, 2009).
Methanol as a Resource
Methanol is explored for its various biotechnological applications, including its use as a carbon source for methanotroph bacteria. These bacteria can convert methanol into valuable products like biopolymers, lipids, and other bioactive compounds, suggesting potential biotechnological applications for methanol-related compounds (Strong, Xie, & Clarke, 2015).
Catalytic Applications
Research on methanol reforming processes highlights the use of Cu-based catalysts for hydrogen production, which is critical for fuel cell technology. This area of study could imply applications for similar compounds in catalysis, especially in reactions involving methanol or its derivatives (Yong, Ooi, Chai, & Wu, 2013).
Environmental and Synthetic Applications
The enzymatic treatment of organic pollutants using redox mediators shows that compounds like 1-hydroxybenzotriazole, which is structurally related to the query compound, can enhance the efficiency of pollutant degradation. This suggests potential environmental applications for complex benzotriazole derivatives in pollutant remediation (Husain & Husain, 2007).
Mechanism of Action
Safety and Hazards
The safety and hazards associated with this compound would depend on its specific properties and uses. Benzotriazole is labeled with the signal word “Warning” and has hazard statements H302, H319, H332, H411, H412, indicating potential hazards if swallowed, in contact with skin, or if it enters the environment .
Future Directions
Properties
IUPAC Name |
2H-benzotriazol-5-yl-[6-(hydroxymethyl)-1,4-oxazepan-4-yl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H16N4O3/c18-7-9-6-17(3-4-20-8-9)13(19)10-1-2-11-12(5-10)15-16-14-11/h1-2,5,9,18H,3-4,6-8H2,(H,14,15,16) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MGKYASZSFAHBRU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCC(CN1C(=O)C2=CC3=NNN=C3C=C2)CO |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H16N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
276.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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